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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Alvespimycin Hydrochloride

CAS No.: 467214-21-7

Cat. No.: S003077

Solubility Data and Storage Recommendations

Understanding the basic physicochemical properties of Alvespimycin HCI is the first step in troubleshooting.

Here is a summary of key data compiled from supplier documentation and research publications:

e - Source |

Property Specification / Value
Context

Molecular 653.21 g/mol [1]1[2] [3]
Weight
Purity Typically >95% to 99.92% [2] [4] [5]
Solubility in ~25-26 mg/mL (approx. 38-40 mM); often reported as =50 mg/mL [1] [2] [6]
DMSO with warming and sonication.
Solubility in ~3-4 mg/mL (approx. 4.6-6.1 mM) [1][2] [6]
Water
Storage Store solid at -20°C, sealed, and away from moisture. [1][2] [5]
(Solid)
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e Source /
Property Specification / Value
Context
Storage Solutions in DMSO are hygroscopic. Aqueous solutions are not [1][2] [7]
(Solution) stable for long-term storage; prepare fresh daily.

Troubleshooting Guide for Solubility Issues

If you are encountering problems when preparing your stock solution, follow this decision-making

workflow:
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@spim}’cin HCI St@

[Weigh desired amount of powder.

Use a clean, dry vial. j

:

Add a calculated volume of
pure, anhydrous DMSO.

l

Warm tube to 37°C for 5-10 minutes.
Then, sonicate for 5-10 minutes.

l

Inspect the solution.
Is it clear and free of particles?

i Yes No

For aqueous dilution:
Slowly add stock to stirring
buffer or water, not vice versa.

:

Inspect the aqueous solution.
Is it clear and free of precipitate?

Yes : No
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Frequently Asked Questions (FAQS)

Q1: My stock solution in DMSO looks clear, but it precipitates when I add it to my cell culture media.
What is the cause and how can I prevent this? This is a common issue due to the "dilution shock" when

the organic stock solution meets the aqueous buffer. To minimize precipitation:

¢ Slow Addition: Add the DMSO stock slowly, drop-by-drop, to the warm, stirring buffer or media.

e Concentration: Ensure the final concentration of DMSO in your assay does not exceed 0.1% (v/v),
as higher amounts can be toxic to cells.

¢ Vehicle Control: Always include a vehicle control (e.g., 0.1% DMSO in media) to rule out effects from
the solvent itself.

Q2: What is the stability of Alvespimycin HCI in solution? Stability is a critical factor:

e DMSO Stock: While a 10-50 mM stock in DMSO can be stored at -20°C for several months, it is
highly recommended to aliquot it to avoid repeated freeze-thaw cycles, which can promote
degradation and precipitation [1] [6].

¢ Aqueous Solution: Aqueous solutions (e.g., in saline or buffer) are not stable and should be
prepared immediately before use. One supplier explicitly advises against storing aqueous solutions
for more than one day [2] [7].

Q3: I am planning an in vivo study. What are some viable formulation options for Alvespimycin HCI?
Due to its reasonable water solubility, Alvespimycin HCIl is more suitable for in vivo studies than its
predecessor compounds. A protocol cited in the literature suggests the following formulation for in vivo

administration [1]:

e Vehicle: 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline.
e This combination helps to maintain the compound in solution upon injection and is well-tolerated in
animal models.

Q4: How can I confirm that my prepared Alvespimycin HCI solution is biologically active? You can

verify activity through simple pharmacodynamic assays in cells:
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e Western Blot Analysis: Treat a sensitive cell line (e.g., SKBR3 or another cancer cell line) with your
prepared solution for 24 hours. A biologically active solution will cause:
o Induction of Hsp70: A clear, dose-dependent increase in Hsp70 protein levels.
o Depletion of Client Proteins: A decrease in Hsp90 client proteins like Her2 or Akt [1] [4]. The
appearance of this signature pattern confirms that your solution is active and that the Hsp90
inhibition mechanism is functioning.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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